Cas no 1803603-99-7 (3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid)

• Product Name: 3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid
• CAS No: 1803603-99-7
• MF: C₈H₁₀F₃N₃O₄
• MW: 269.17791223526
• MDL: MFCD28384014
• CID: 4617600
• PubChem ID: 110209436
• Update Time: 2025-10-20

3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,4-oxadiazol-5-yl)morpholine; trifluoroacetic acid
• 3-(1,2,4-oxadiazol-5-yl)morpholine;2,2,2-trifluoroacetic acid
• 3-(1,2,4-oxadiazol-5-yl)morpholine trifluoroacetic acid
• Z2037273349
• 3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid

• MDL： MFCD28384014
• Inchi： 1S/C6H9N3O2.C2HF3O2/c1-2-10-3-5(7-1)6-8-4-9-11-6;3-2(4,5)1(6)7/h4-5,7H,1-3H2;(H,6,7)
• InChI Key： CUHHUMSDFZADAH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1CCNC(C2=NC=NO2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 97.5

Additional information on 3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid

Comprehensive Overview of 3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid (CAS No. 1803603-99-7)

The compound 3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid (CAS No. 1803603-99-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a morpholine ring with a 1,2,4-oxadiazole moiety, make it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential applications, while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable synthesis.

One of the key reasons for the growing interest in 3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid is its role in medicinal chemistry. The 1,2,4-oxadiazole ring is known for its bioisosteric properties, often used to replace carboxylic acids or amides in drug molecules to enhance metabolic stability. Researchers are exploring this compound for its potential in developing kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology. Additionally, its trifluoroacetic acid component adds solubility advantages, making it a candidate for formulation optimization.

From a synthetic perspective, the preparation of CAS No. 1803603-99-7 involves multi-step organic reactions, often leveraging microwave-assisted synthesis or flow chemistry to improve yields and reduce waste. These methods align with the principles of green chemistry, a trending topic in the scientific community. Recent advancements in automated synthesis platforms and machine learning have further streamlined its production, addressing common search queries like "how to optimize heterocyclic compound synthesis" or "scalable routes for oxadiazole derivatives."

The morpholine ring in this compound also contributes to its utility in material science. Its ability to act as a ligand or building block for polymers and coatings has been explored, particularly in the context of high-performance materials. This aligns with industry demands for lightweight, durable materials in sectors like aerospace and electronics. Searches for "morpholine-based polymers" or "oxadiazole applications in materials" reflect this growing interest.

In conclusion, 3-(1,2,4-Oxadiazol-5-yl)morpholine, Trifluoroacetic Acid (CAS No. 1803603-99-7) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, sustainable synthesis, and advanced materials ensures its continued prominence in scientific research. By addressing contemporary trends and frequently searched topics, this overview aims to provide a valuable resource for researchers and industry professionals alike.